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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the comprehensive quality
control of Nota-P2-RM26, a bombesin analog and gastrin-releasing peptide receptor (GRPR)
antagonist utilized in prostate cancer imaging.[1][2] Adherence to these procedures is critical to
ensure the identity, purity, potency, and safety of Nota-P2-RM26 for research and preclinical
development.

Purpose

This Standard Operating Procedure (SOP) outlines the analytical methods and acceptance
criteria for the quality control of Nota-P2-RM26 drug substance.

Scope

This SOP applies to all batches of synthesized Nota-P2-RM26 intended for research and
development purposes.

Responsibilities
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Qualified personnel with expertise in analytical chemistry and biochemistry are responsible for
executing these procedures, interpreting the data, and ensuring compliance with established
specifications.

Quality Control Tests

A summary of the quality control tests for Nota-P2-RM26 is provided in the table below.

Test Parameter Analytical Method Acceptance Criteria

1. Retention time of the
sample peak corresponds to
the reference standard (£ 2%).

. o 2. The measured molecular
1. High-Performance Liquid

) Chromatography (HPLC) 2. )
Identity theoretical mass of Nota-P2-

Mass Spectrometry (MS) 3.
RM26 (+ 0.05%). 3. The

relative amino acid

weight corresponds to the

Amino Acid Analysis (AAA)

composition is consistent with

the theoretical composition of

the peptide.
) High-Performance Liquid
Purity = 97%
Chromatography (HPLC)
IC50 value is within the range
Potency In vitro GRPR Binding Assay of 0.5 - 5.0 nM in a competitive
binding assay.[3]
Safety Bacterial Endotoxin Test (BET) <5 EU/mg

Experimental Protocols
Identity and Purity Assessment by High-Performance
Liquid Chromatography (HPLC)

This method determines the identity and purity of Nota-P2-RM26. Identity is confirmed by
comparing the retention time of the sample to a reference standard, while purity is assessed by
measuring the area of the main peak relative to the total area of all peaks.
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5.1.1 Materials and Equipment

High-Performance Liquid Chromatography (HPLC) system with a UV detector
o C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um patrticle size)

» Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

» Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

» Nota-P2-RM26 reference standard

» Nota-P2-RM26 sample

5.1.2 Procedure

o Sample Preparation: Dissolve the Nota-P2-RM26 sample and reference standard in Mobile
Phase A to a final concentration of 1 mg/mL.

o Chromatographic Conditions:
o Column: C18 reverse-phase, 4.6 x 250 mm, 5 pm
o Mobile Phase A: 0.1% TFA in water
o Mobile Phase B: 0.1% TFA in acetonitrile
o Gradient: 5% to 70% Mobile Phase B over 15 minutes
o Flow Rate: 1.0 mL/min
o Detection Wavelength: 220 nm
o Injection Volume: 20 uL
e Analysis: Inject the reference standard followed by the sample.

e Data Analysis:
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o Identity: Compare the retention time of the major peak in the sample chromatogram to that
of the reference standard.

o Purity: Calculate the area percentage of the main peak in the sample chromatogram.
5.1.3 Acceptance Criteria

« ldentity: The retention time of the sample peak should be within £ 2% of the retention time of
the reference standard.

o Purity: The area of the main peak should be = 97% of the total peak area.[4]

Identity Confirmation by Mass Spectrometry (MS)

This method confirms the molecular weight of Nota-P2-RM26.

5.2.1 Materials and Equipment

e Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

e Solvents for sample preparation (e.g., acetonitrile, water, formic acid)
» Nota-P2-RM26 sample

5.2.2 Procedure

o Sample Preparation: Prepare the Nota-P2-RM26 sample according to the instrument
manufacturer's recommendations. For ESI-MS, a typical concentration is 10-100 pmol/pL in
a solution of 50% acetonitrile and 0.1% formic acid in water.

e Instrument Setup: Calibrate the mass spectrometer according to the manufacturer's
instructions. Set the instrument parameters to optimize for the expected mass of Nota-P2-
RM26.

e Analysis: Infuse or inject the sample into the mass spectrometer and acquire the mass
spectrum.
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o Data Analysis: Determine the experimental molecular weight from the acquired spectrum and
compare it to the theoretical molecular weight of Nota-P2-RM26.

5.2.3 Acceptance Criteria

e The experimentally determined molecular weight should be within £ 0.05% of the theoretical
molecular weight.

Identity Confirmation by Amino Acid Analysis (AAA)

This method confirms the amino acid composition of Nota-P2-RM26. The peptide is first
hydrolyzed into its constituent amino acids, which are then separated, identified, and
quantified.

5.3.1 Materials and Equipment

Amino acid analyzer or HPLC with a pre- or post-column derivatization system

Hydrolysis tubes

6 M Hydrochloric acid (HCI)

Amino acid standards

Nota-P2-RM26 sample

5.3.2 Procedure

e Hydrolysis:

o Place a known amount of the Nota-P2-RM26 sample into a hydrolysis tube.

o Add 6 M HCI.

o Seal the tube under vacuum and heat at 110°C for 24 hours.[1][5]

o After hydrolysis, cool the tube and evaporate the HCI.
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» Derivatization (if required): Derivatize the amino acid hydrolysate according to the instrument
manufacturer's protocol (e.g., using ninhydrin for post-column derivatization).[1][5]

o Chromatographic Analysis:
o Dissolve the dried hydrolysate in an appropriate buffer.

o Inject the sample and a mixture of amino acid standards into the amino acid analyzer or
HPLC system.

o Separate the amino acids using an appropriate chromatographic method (e.g., ion-
exchange or reverse-phase chromatography).[6]

o Data Analysis:
o Identify each amino acid in the sample by comparing its retention time to the standards.
o Quantify the amount of each amino acid.
o Calculate the molar ratio of each amino acid relative to a stable reference amino acid.
5.3.3 Acceptance Criteria

e The relative molar ratios of the amino acids should be consistent with the theoretical amino
acid composition of Nota-P2-RM26.

Potency Determination by In Vitro GRPR Binding Assay

This competitive binding assay measures the ability of Nota-P2-RM26 to inhibit the binding of a
radiolabeled ligand to the gastrin-releasing peptide receptor (GRPR) on a suitable cell line,
thereby determining its potency (IC50).

5.4.1 Materials and Equipment
o GRPR-expressing cell line (e.g., PC-3 human prostate cancer cells)
o Radiolabeled GRPR ligand (e.g., [1251]Tyr4-bombesin)

e Unlabeled Nota-P2-RM26 (as the competitor)
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Cell culture medium and reagents

Incubator (37°C, 5% CO2)

Filtration apparatus with glass fiber filters

Gamma counter

5.4.2 Procedure
e Cell Culture: Culture PC-3 cells to confluency in appropriate cell culture flasks.
e Assay Preparation:
o Harvest the cells and prepare a cell suspension of approximately 1 x 1076 cells/mL.
o Prepare a series of dilutions of unlabeled Nota-P2-RM26.
e Binding Reaction:
o In triplicate, add the following to test tubes:
» A fixed concentration of the radiolabeled ligand.
» Increasing concentrations of unlabeled Nota-P2-RM26.
» The cell suspension.

o For determining non-specific binding, add a high concentration of unlabeled bombesin to a
set of tubes.

o Incubate the tubes at 37°C for 1 hour.[7]
o Separation of Bound and Free Ligand:
o Rapidly filter the contents of each tube through a glass fiber filter.

o Wash the filters with ice-cold buffer to remove unbound radioligand.
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e Radioactivity Measurement: Place the filters in counting vials and measure the radioactivity
using a gamma counter.

o Data Analysis:
o Calculate the percentage of specific binding for each concentration of Nota-P2-RM26.

o Plot the percentage of specific binding against the logarithm of the Nota-P2-RM26
concentration.

o Determine the IC50 value (the concentration of Nota-P2-RM26 that inhibits 50% of the
specific binding of the radiolabeled ligand) using non-linear regression analysis.

5.4.3 Acceptance Criteria

e The IC50 value should be in the range of 0.5 - 5.0 nM.[3]

Safety Assessment by Bacterial Endotoxin Test (BET)

This test detects the presence of bacterial endotoxins using the Limulus Amebocyte Lysate
(LAL) assay, as described in the United States Pharmacopeia (USP) chapter <85>.[8][9]

5.5.1 Materials and Equipment

LAL reagent kit (gel-clot or chromogenic)

Endotoxin-free water (LAL Reagent Water)

Endotoxin standard

Incubator or heating block

Depyrogenated glassware
5.5.2 Procedure

o Sample Preparation: Dissolve the Nota-P2-RM26 sample in LAL Reagent Water to a suitable
concentration.
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o Assay Performance: Perform the LAL test according to the kit manufacturer's instructions.

This typically involves mixing the sample with the LAL reagent and incubating at 37°C for a

specified time.

e Interpretation of Results:

o Gel-clot method: Observe for the formation of a solid gel clot.

o Chromogenic method: Measure the absorbance at the appropriate wavelength.

o Controls: Include positive and negative controls in the assay.

5.5.3 Acceptance Criteria

e The endotoxin level should be <5 EU/mg. The endotoxin limit for parenteral drugs is

calculated based on the dose.[9]
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Caption: Experimental workflow for Nota-P2-RM26 quality control.
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Caption: Simplified GRPR signaling pathway and the antagonistic action of Nota-P2-RM26.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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